Cas no 668477-14-3 (4-Thiazoleacetic acid, 2-[4-(1-methylethyl)phenyl]-, methyl ester)
668477-14-3 structure
Product Name:4-Thiazoleacetic acid, 2-[4-(1-methylethyl)phenyl]-, methyl ester
CAS No:668477-14-3
MF:C15H17NO2S
MW:275.36598277092
CID:1718858
PubChem ID:68617756
Update Time:2025-04-21
4-Thiazoleacetic acid, 2-[4-(1-methylethyl)phenyl]-, methyl ester Chemical and Physical Properties
Names and Identifiers
-
- 4-Thiazoleacetic acid, 2-[4-(1-methylethyl)phenyl]-, methyl ester
- Methyl 2-[4-(1-methylethyl)phenyl]-4-thiazoleacetate
- SCHEMBL3373937
- AKOS017259594
- DTXSID601217567
- 668477-14-3
- [2-(4-isopropyl-phenyl)-thiazol-4-yl]-acetic acid methyl ester
- XNZMFRZTYQHFQS-UHFFFAOYSA-N
-
- Inchi: 1S/C15H17NO2S/c1-10(2)11-4-6-12(7-5-11)15-16-13(9-19-15)8-14(17)18-3/h4-7,9-10H,8H2,1-3H3
- InChI Key: XNZMFRZTYQHFQS-UHFFFAOYSA-N
- SMILES: S1C=C(CC(=O)OC)N=C1C1C=CC(=CC=1)C(C)C
Computed Properties
- Exact Mass: 275.09811
- Monoisotopic Mass: 275.09799996g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 19
- Rotatable Bond Count: 5
- Complexity: 301
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.6
- Topological Polar Surface Area: 67.4Ų
Experimental Properties
- PSA: 39.19
4-Thiazoleacetic acid, 2-[4-(1-methylethyl)phenyl]-, methyl ester Related Literature
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Guiying Zhang,Maosheng Cheng,Yanni Li,Keliang Liu,Lifeng Cai Chem. Commun., 2013,49, 11086-11088
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Qiyuan Wu,Shangmin Xiong,Peichuan Shen,Shen Zhao,Alexander Orlov Catal. Sci. Technol., 2015,5, 2059-2064
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Yong Ping Huang,Tao Tao,Zheng Chen,Wei Han,Ying Wu,Chunjiang Kuang,Shaoxiong Zhou,Ying Chen J. Mater. Chem. A, 2014,2, 18831-18837
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Andreas Nenning,Manuel Holzmann,Jürgen Fleig,Alexander K. Opitz Mater. Adv., 2021,2, 5422-5431
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N. Soin,D. Boyer,K. Prashanthi,S. Sharma,A. A. Narasimulu,J. Luo,T. H. Shah,E. Siores,T. Thundat Chem. Commun., 2015,51, 8257-8260
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